Cas no 2248387-94-0 (2-(4-{[(tert-butoxy)carbonyl]amino}-1H-imidazol-1-yl)acetic acid)

• Product Name: 2-(4-{[(tert-butoxy)carbonyl]amino}-1H-imidazol-1-yl)acetic acid
• CAS No: 2248387-94-0
• MF: C₁₀H₁₅N₃O₄
• MW: 241.243802309036
• CID: 6403125
• PubChem ID: 135344156
• Update Time: 2023-12-27

2-(4-{[(tert-butoxy)carbonyl]amino}-1H-imidazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL20518608
• 2-(4-{[(tert-butoxy)carbonyl]amino}-1H-imidazol-1-yl)acetic acid
• 2248387-94-0
• EN300-6509262
• 2-[4-[(2-Methylpropan-2-yl)oxycarbonylamino]imidazol-1-yl]acetic acid

• Inchi： 1S/C10H15N3O4/c1-10(2,3)17-9(16)12-7-4-13(6-11-7)5-8(14)15/h4,6H,5H2,1-3H3,(H,12,16)(H,14,15)
• InChI Key： FEGIIZZLRWKHCN-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN(C=N1)CC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 241.10625597g/mol
• Monoisotopic Mass: 241.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 93.4Ų